Cas no 1855889-68-7 (3-(5-iodo-1H-pyrazol-1-yl)propanoic acid)

• Product Name: 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid
• CAS No: 1855889-68-7
• MF: C₆H₇IN₂O₂
• MW: 266.036453485489
• CID: 5302482
• Update Time: 2025-10-28

3-(5-iodo-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid
• 3-(5-IODOPYRAZOL-1-YL)PROPANOIC ACID
• STL585084
• 3-(5-iodo-1H-pyrazol-1-yl)propanoicacid
• 1H-Pyrazole-1-propanoic acid, 5-iodo-

• Inchi： 1S/C6H7IN2O2/c7-5-1-3-8-9(5)4-2-6(10)11/h1,3H,2,4H2,(H,10,11)
• InChI Key： YIFYXTGCTJMJIA-UHFFFAOYSA-N
• SMILES： IC1=CC=NN1CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: 0.3
• Topological Polar Surface Area: 55.1

Experimental Properties

• Density: 2.07±0.1 g/cm3(Predicted)
• Boiling Point: 395.3±22.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Additional information on 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid

Research Briefing on 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid (CAS: 1855889-68-7): Recent Advances and Applications

3-(5-iodo-1H-pyrazol-1-yl)propanoic acid (CAS: 1855889-68-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its iodine-substituted pyrazole ring and propanoic acid side chain, serves as a versatile building block for the synthesis of more complex molecules. Recent studies have explored its utility in the design of enzyme inhibitors, radiopharmaceuticals, and other bioactive compounds. This briefing aims to summarize the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

The synthesis of 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid typically involves the iodination of pyrazole derivatives followed by the introduction of the propanoic acid moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. For instance, a study published in the Journal of Medicinal Chemistry (2023) described an optimized protocol for the regioselective iodination of pyrazole derivatives, which significantly enhanced the efficiency of producing 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid. This methodological improvement has facilitated its use in high-throughput screening and combinatorial chemistry.

One of the most promising applications of 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid is in the development of enzyme inhibitors. The iodine atom in the pyrazole ring provides a unique handle for further functionalization, enabling the creation of targeted inhibitors for enzymes such as kinases and proteases. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that derivatives of this compound exhibited potent inhibitory activity against a specific kinase implicated in cancer progression. The researchers attributed this activity to the compound's ability to form stable interactions with the enzyme's active site, as revealed by X-ray crystallography and molecular docking studies.

In addition to its role in enzyme inhibition, 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid has shown potential in radiopharmaceutical applications. The iodine-125 isotope, when incorporated into the pyrazole ring, can serve as a radiolabel for imaging and therapeutic purposes. A recent preprint on bioRxiv (2024) highlighted the use of this compound as a precursor for the synthesis of radiolabeled probes targeting tumor-associated antigens. The study reported favorable pharmacokinetic properties and high tumor uptake in preclinical models, suggesting its potential for clinical translation.

Despite these promising findings, challenges remain in the optimization of 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid derivatives for therapeutic use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies. Recent efforts in computational chemistry have provided valuable insights into the design of more stable and selective derivatives. For example, a study in the Journal of Chemical Information and Modeling (2023) employed machine learning algorithms to predict the binding affinities of various derivatives, guiding the rational design of next-generation inhibitors.

In conclusion, 3-(5-iodo-1H-pyrazol-1-yl)propanoic acid (CAS: 1855889-68-7) represents a valuable scaffold in chemical biology and medicinal chemistry. Its versatility in synthesis, potential for enzyme inhibition, and applicability in radiopharmaceuticals make it a compound of significant interest. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential. Future studies should focus on addressing the current limitations and exploring novel applications in drug discovery and development.